N-(3-(methylsulfonamido)phenyl)-3-(pyridin-2-yloxy)benzamide
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Description
N-(3-(methylsulfonamido)phenyl)-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.
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Scientific Research Applications
Antimalarial and Antiviral Properties
Compounds related to N-(3-(methylsulfonamido)phenyl)-3-(pyridin-2-yloxy)benzamide have been investigated for their antimalarial properties. A study by Fahim and Ismael (2021) explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, including their in vitro antimalarial activity. The synthesized sulfonamides exhibited excellent antimalarial activity with IC50 values of <30µM. Additionally, molecular docking studies showed that these compounds have significant binding energy against SARS-CoV-2 proteins, suggesting potential as COVID-19 therapeutic agents (Fahim & Ismael, 2021).
Anticancer and Anti-Inflammatory Activities
Derivatives of the compound have been evaluated for their anticancer and anti-inflammatory properties. Redda et al. (2009) synthesized substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides demonstrating promising anti-inflammatory and anticancer activities. These compounds have shown significant cytotoxic effects against various cancer cell lines, highlighting their potential as therapeutic agents (Redda et al., 2009).
Antibacterial Activity
Another area of application is in the development of antimicrobial agents. Hassan et al. (2015) synthesized a new family of nanosized polyamides containing amido- and sulfonamidopyrimidines pendant structures, which exhibited remarkable antibacterial and antifungal activities. These polymers, due to their nanoscale size and bioactive pendent structures, are considered promising candidates for biomedical applications, including as broad-spectrum antibacterial agents (Hassan et al., 2015).
Properties
IUPAC Name |
N-[3-(methanesulfonamido)phenyl]-3-pyridin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4S/c1-27(24,25)22-16-8-5-7-15(13-16)21-19(23)14-6-4-9-17(12-14)26-18-10-2-3-11-20-18/h2-13,22H,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFTZKLUBSFEPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)OC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.